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Compound of Interest

Compound Name: 1-Iododecane

Cat. No.: B1670042 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the currently available toxicological

data for 1-iododecane (CAS No. 2050-77-3). The information presented is intended to support

researchers, scientists, and drug development professionals in evaluating the potential hazards

associated with the handling and use of this compound. This document synthesizes data from

safety data sheets and chemical databases, highlighting both the known toxicological

endpoints and significant data gaps. The available quantitative data is limited, and detailed

experimental protocols for the cited studies are not publicly available in the reviewed literature.

Chemical and Physical Properties
1-Iododecane is a light-sensitive, light yellow liquid with the molecular formula C10H21I.[1] It is

classified as a saturated halogenated aliphatic hydrocarbon. Key physical and chemical

properties are summarized below.
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Property Value Source

Molecular Weight 268.17 g/mol [1]

Boiling Point 124 °C @ 11 mmHg [1]

Flash Point 96 °C [1]

Specific Gravity 1.250 [1]

Vapor Pressure 0.01 mmHg @ 20 °C [1]

Toxicological Data Summary
The toxicological profile of 1-iododecane is not well-characterized. The primary quantitative

data point available is an acute lethal dose value. Other toxicological information is largely

qualitative, derived from hazard classifications.

Quantitative Toxicological Data
The available quantitative data on the acute toxicity of 1-iododecane is limited to a single

study cited in the Registry of Toxic Effects of Chemical Substances (RTECS).

Endpoint Species Route Value Source

LD50 Mouse Intraperitoneal 4,550 mg/kg [2]

Experimental Protocol: A detailed experimental protocol for this LD50 study is not available in

the public domain. A generalized workflow for such a study is presented in the visualizations

section.

Qualitative Toxicological Data
1-Iododecane is classified as a hazardous chemical according to the OSHA Hazard

Communication Standard (29 CFR 1910.1200).[1] The primary hazards identified are related to

irritation.
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Endpoint Classification Target Organs Source

Skin

Corrosion/Irritation

Category 2 (Causes

skin irritation)
Skin [1][2]

Serious Eye

Damage/Eye Irritation

Category 2 (Causes

serious eye irritation)
Eyes [1][2]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 (May

cause respiratory

irritation)

Respiratory system [1][2]

Experimental Protocols: Specific studies and detailed experimental protocols for these irritation

classifications are not provided in the available safety data sheets.

Data Gaps
Significant gaps exist in the toxicological database for 1-iododecane. For the following critical

endpoints, no data is currently available:

Chronic Toxicity (STOT-repeated exposure)[1]

Carcinogenicity[1]

Mutagenicity[1]

Reproductive Toxicity[1]

Developmental Effects[1]

Teratogenicity[1]

Visualizations
Logical Flow of Potential Toxicological Effects
The following diagram illustrates the logical relationships between exposure to 1-iododecane
and the potential health hazards identified in the available literature.
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Exposure Routes Potential Toxicological Effects
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Caption: Logical relationships of 1-iododecane exposure and effects.

Generalized Acute Toxicity (LD50) Experimental
Workflow
As the specific protocol for the cited LD50 study is unavailable, this diagram outlines a general

workflow for determining the median lethal dose of a substance.
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Caption: Generalized workflow for an acute toxicity (LD50) study.

Conclusion
The toxicological data for 1-iododecane is sparse. It is confirmed to be a skin, eye, and

respiratory irritant. A single intraperitoneal LD50 value in mice suggests low acute toxicity via

this route. However, the absence of data on chronic exposure, carcinogenicity, mutagenicity,

and reproductive toxicity necessitates a cautious approach to its handling. Professionals should

adhere to the recommended safety precautions outlined in the safety data sheet, including the

use of appropriate personal protective equipment to minimize exposure. Further research is

required to fully elucidate the toxicological profile of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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